Cas no 93893-75-5 (Phenol,2,2'-methylenebis[4-(1,1-dimethylethyl)-6-(1-methylpropyl)-)

• Product Name: Phenol,2,2'-methylenebis[4-(1,1-dimethylethyl)-6-(1-methylpropyl)-
• CAS No: 93893-75-5
• MF: C₂₉H₄₄O₂
• MW: 424.658469200134
• CID: 817856
• PubChem ID: 56843995
• Update Time: 2025-04-19

Phenol,2,2'-methylenebis[4-(1,1-dimethylethyl)-6-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2,2'-methylenebis[4-tert-buty-6-sec-butylphenol]
• 2-butan-2-yl-6-[(3-butan-2-yl-5-tert-butyl-2-hydroxyphenyl)methyl]-4-tert-butylphenol
• 93893-75-5
• 2,2'-Methylenebis[6-(butan-2-yl)-4-tert-butylphenol]
• DTXSID00917280
• EINECS 299-667-0
• 2,2'-Methylenebis(4-tert-buty-6-sec-butylphenol)
• Phenol,2,2'-methylenebis[4-(1,1-dimethylethyl)-6-(1-methylpropyl)-

• Inchi： 1S/C29H44O2/c1-11-18(3)24-16-22(28(5,6)7)14-20(26(24)30)13-21-15-23(29(8,9)10)17-25(27(21)31)19(4)12-2/h14-19,30-31H,11-13H2,1-10H3
• InChI Key： YVFVSMKGHIHIPM-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1CC1=C(C(=CC(=C1)C(C)(C)C)C(C)CC)O)C(C)(C)C)C(C)CC

Computed Properties

• Exact Mass: 424.334130642g/mol
• Monoisotopic Mass: 424.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 40.5Ų